2-(2-Bromoethyl)-1-methyl-4-nitrobenzene

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-(2-bromoethyl)-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C9H10BrNO2/c1-7-2-3-9(11(12)13)6-8(7)4-5-10/h2-3,6H,4-5H2,1H3
• InChI Key: HKKLOIBMMSAEQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])CCBr

Description

2-(2-Bromoethyl)-1-methyl-4-nitrobenzene is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(2-methanesulfonyloxyethyl)-1-methyl-4-nitrobenzene (4.0 g) and lithium bromide (6.6 g) in acetone (250 mL) was boiled under reflux for 3½ h. The resulting mixture was cooled and filtered. The residue was purified by flash chromatography on silicagel (eluent:ethyl acetate/heptane 1:2) to give the title compound (3.7 g). 1H NMR (DMSO-d6): 2.45 (s, 3H); 3.25 (t, 2H); 3.80 (t, 2H); 7.50 (d, 1H); 8.05 (dd, 1H); 8.15 (d, 1H).